(E)-3-[[[(2-Carboxyethyl)thio][3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]methyl]thio]propanoic Acid 1-Methyl Ester

• IUPAC Name: 3-[[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid
• InChI: InChI=1S/C25H24ClNO4S2/c1-31-24(30)12-14-33-25(32-13-11-23(28)29)19-4-2-3-17(15-19)5-9-21-10-7-18-6-8-20(26)16-22(18)27-21/h2-10,15-16,25H,11-14H2,1H3,(H,28,29)/b9-5+
• InChI Key: FUNFCFISWSRFDG-WEVVVXLNSA-N
• Canonical SMILES: COC(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O
• Isomeric SMILES: COC(=O)CCSC(C1=CC=CC(=C1)/C=C/C2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O
• Molecular Formula: C25H24ClNO4S2
• Molecular Weight: 502.0 g/mol

Description

This compound appears to contain several functional groups, including a carboxylic acid ester, a thioether, and a quinoline. Carboxylic acids are organic acids that contain a carboxyl group (−C(=O)−OH) attached to an R-group. A thioether is a functional group in organosulfur chemistry with the connectivity C-S-C. Quinoline is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It is a colorless hygroscopic liquid with a strong odor.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid ester group could impact the compound’s solubility, boiling point, and acidity.

Scientific Research Applications

Protective Effects in Alzheimer’s Disease

Caffeic acid and its derivatives, closely related in structure to the queried compound, have been shown to offer protective effects in the brain, including Alzheimer's disease, by providing antioxidant effects and specific anti-inflammatory mechanisms in the brain. Such compounds are explored for their therapeutic potential in neurodegenerative diseases (Habtemariam, 2017).

Environmental Persistence and Effects

Research on phenoxy herbicides, which share a similar structural motif with the queried compound, examines their sorption to soils, organic matter, and minerals, shedding light on their environmental fate and behavior. This research is crucial for understanding how such compounds, and potentially the queried molecule, might interact with and persist in the environment (Werner, Garratt, & Pigott, 2012).

Antimicrobial and Anticancer Applications

Compounds like cinnamic acid derivatives exhibit significant medicinal interest due to their broad pharmacological effects, including antimicrobial and anticancer properties. These activities suggest that the compound could be researched for similar therapeutic applications (De, Baltas, & Bedos-Belval, 2011).

Biocatalyst Inhibition

The impact of carboxylic acids on microbial organisms in bioprocessing applications highlights the importance of understanding the inhibitory effects of such compounds on biocatalysts. This area of research is relevant for the development and optimization of biotechnological processes involving carboxylic acid derivatives (Jarboe, Royce, & Liu, 2013).